Cas no 2227715-99-1 ((2S)-1-(3-methylphenyl)propan-2-ol)

• Product Name: (2S)-1-(3-methylphenyl)propan-2-ol
• CAS No: 2227715-99-1
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 6060870
• PubChem ID: 39235288
• Update Time: 2023-12-28

(2S)-1-(3-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3-methylphenyl)propan-2-ol
• 2227715-99-1
• SCHEMBL14997302
• EN300-1835252

• Inchi： 1S/C10H14O/c1-8-4-3-5-10(6-8)7-9(2)11/h3-6,9,11H,7H2,1-2H3/t9-/m0/s1
• InChI Key： NDHSAOUBOXJOFW-VIFPVBQESA-N
• SMILES： O[C@@H](C)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 150.104465066g/mol
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes